2-[(3-bromobenzyl)thio]-N'-{4-[(3-chlorobenzyl)oxy]-3-ethoxybenzylidene}acetohydrazide

• IUPAC Name: 2-[(3-bromophenyl)methylsulfanyl]-N-[(E)-[4-[(3-chlorophenyl)methoxy]-3-ethoxyphenyl]methylideneamino]acetamide
• InChI: InChI=1S/C25H24BrClN2O3S/c1-2-31-24-13-18(9-10-23(24)32-15-19-5-4-8-22(27)12-19)14-28-29-25(30)17-33-16-20-6-3-7-21(26)11-20/h3-14H,2,15-17H2,1H3,(H,29,30)/b28-14+
• InChI Key: FKZZFEXXLVVKGU-CCVNUDIWSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=NNC(=O)CSCC2=CC(=CC=C2)Br)OCC3=CC(=CC=C3)Cl
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=N/NC(=O)CSCC2=CC(=CC=C2)Br)OCC3=CC(=CC=C3)Cl
• Molecular Formula: C25H24BrClN2O3S
• Molecular Weight: 547.9 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds typically involves condensation reactions between appropriate hydrazides and aldehydes or ketones. For instance, compounds with structural similarities, such as those derived from benzohydrazides and various benzaldehydes, have been synthesized and characterized through methods like elemental analysis, IR, UV-vis, NMR spectroscopy, and single-crystal X-ray diffraction (Gao, 2011).

Molecular Structure Analysis

The molecular structure of similar compounds is often elucidated using techniques such as single-crystal X-ray diffraction. These analyses can reveal the geometrical configuration around key functional groups, bonding patterns, and the overall three-dimensional arrangement of the molecule's atoms (Zhou & Ma, 2012).

Chemical Reactions and Properties

Compounds of this nature may undergo various chemical reactions, including further condensation, oxidation, or complexation with metals, leading to the formation of new compounds with potentially unique properties. The reactivity can often be influenced by the presence of functional groups such as hydrazide, ether, and halogens (Alhadi et al., 2012).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystal structure can be determined experimentally. These properties are crucial for understanding the compound's behavior in different environments and for its application in various scientific fields (Zhu, 2011).